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Compound of Interest

Compound Name: 2,7-Diamino-3-methoxyphenazine

Cat. No.: B056430 Get Quote

An in-depth search of chemical databases and scientific literature has not yielded a specific

entry for a compound named "2,7-Diamino-3-methoxyphenazine." Consequently, a definitive

CAS number and molecular weight for this exact structure cannot be provided at this time. It is

possible that this compound is novel, not widely studied, or is referred to under a different

nomenclature.

While the target compound remains unconfirmed, several structurally related phenazine

derivatives have been identified. These compounds share the core phenazine structure with

amino and methoxy substitutions, and their properties may offer some context for researchers

in the field.

Structurally Related Compounds
For the benefit of researchers and scientists, the following table summarizes the CAS numbers

and molecular weights of similar, publicly documented phenazine derivatives.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2,7-Diamino-3,8-

dimethoxyphenazine
Not Available C14H14N4O2 270.29

2,3-Diaminophenazine 655-86-7 C12H10N4 210.23[1]

2,7-Diaminophenazine Not Available C12H10N4 210.23[2]

3,7-diamino-2-

methoxyphenoxazin-

5-ium chloride

Not Available C13H11N3O2 241.25

It is crucial to note that these are distinct molecules and their biological and chemical properties

will differ from the requested 2,7-Diamino-3-methoxyphenazine.

Limitations in Providing a Technical Guide
Without a confirmed chemical identity for 2,7-Diamino-3-methoxyphenazine, it is not feasible

to provide the requested in-depth technical guide. Key information such as experimental

protocols and signaling pathways are specific to the precise molecular structure and cannot be

extrapolated from related compounds with any degree of certainty.

Further investigation would require either a definitive chemical structure or a valid CAS number

for "2,7-Diamino-3-methoxyphenazine." Researchers in possession of this information are

encouraged to use it to query specialized chemical synthesis and pharmacology databases.

For illustrative purposes, a generalized workflow for characterizing a novel compound is

presented below. This diagram outlines the typical steps a researcher might take once a

compound has been synthesized or isolated.
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General Workflow for Novel Compound Characterization

Compound Synthesis / Isolation

Structural Elucidation
(NMR, MS, X-ray)

Purity Assessment
(HPLC, LC-MS)

Physicochemical Property
Determination

In Vitro Biological Screening

Mechanism of Action Studies

In Vivo Efficacy and
Toxicity Studies

Lead Optimization
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Caption: A simplified workflow for the characterization and development of a novel chemical

compound.

Professionals in drug development are advised to verify the exact chemical identity and review

any existing literature for a specific compound before committing resources to further research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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